Cas no 74328-61-3 (Octanoic acid,8-mercapto-)

• Product Name: Octanoic acid,8-mercapto-
• CAS No: 74328-61-3
• Molecular Formula: C₈H₁₆O₂S
• Molecular Weight: 176.27644
• CID: 573523
• PubChem ID: 24885256

Octanoic acid,8-mercapto- Properties

Names and Identifiers

• Octanoic acid,8-mercapto-
• 8-sulfanyloctanoic acid
• 8-mercaptooctanoate
• 8-Mercaptooctanoic acid
• 8-Thiooctanoic acid
• Octanoic acid,8-mercapto
• MOA
• Octanoic acid, 8-mercapto-
• FYEMIKRWWMYBFG-UHFFFAOYSA-N
• 8-Mercaptooctanoic acid, 95%
• SCHEMBL202758
• 7-CARBOXY-1-HEPTANETHIOL
• 74328-61-3
• DTXSID40225336
• AKOS040768226
• G78861

• MDL： MFCD08705279
• InChIKey： FYEMIKRWWMYBFG-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H16O2S/c9-8(10)6-4-2-1-3-5-7-11/h11H,1-7H2,(H,9,10)
• SMILES： C(CCCC(=O)O)CCCS

Computed Properties

• Exact Mass: 176.08700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 176.08710092g/mol
• Heavy Atom Count: 11
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• LogP: 2.34140
• PSA: 76.10000
• Refractive Index: n20/D 1.4808
• Density: 1.0326 g/mL at 25 °C